N-{2-[(6-Oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]propanoyl}isoleucine
N-{2-[(6-Oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]propanoyl}isoleucine
Brand Name:
Vulcanchem
CAS No.:
956146-12-6
VCID:
VC0357766
InChI:
InChI=1S/C22H27NO6/c1-4-12(2)19(21(25)26)23-20(24)13(3)28-14-9-10-16-15-7-5-6-8-17(15)22(27)29-18(16)11-14/h9-13,19H,4-8H2,1-3H3,(H,23,24)(H,25,26)/t12-,13?,19-/m0/s1
SMILES:
CCC(C)C(C(=O)O)NC(=O)C(C)OC1=CC2=C(C=C1)C3=C(CCCC3)C(=O)O2
Molecular Formula:
C22H27NO6
Molecular Weight:
401.5g/mol
N-{2-[(6-Oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]propanoyl}isoleucine
CAS No.: 956146-12-6
Main Products
VCID: VC0357766
Molecular Formula: C22H27NO6
Molecular Weight: 401.5g/mol
![N-{2-[(6-Oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]propanoyl}isoleucine - 956146-12-6](/images/no_structure.jpg)
| CAS No. | 956146-12-6 |
|---|---|
| Product Name | N-{2-[(6-Oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]propanoyl}isoleucine |
| Molecular Formula | C22H27NO6 |
| Molecular Weight | 401.5g/mol |
| IUPAC Name | (2S,3S)-3-methyl-2-[2-[(6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl)oxy]propanoylamino]pentanoic acid |
| Standard InChI | InChI=1S/C22H27NO6/c1-4-12(2)19(21(25)26)23-20(24)13(3)28-14-9-10-16-15-7-5-6-8-17(15)22(27)29-18(16)11-14/h9-13,19H,4-8H2,1-3H3,(H,23,24)(H,25,26)/t12-,13?,19-/m0/s1 |
| Standard InChIKey | MGHCIGMRLGCRMV-MHCKHEEZSA-N |
| Isomeric SMILES | CC[C@H](C)[C@@H](C(=O)O)NC(=O)C(C)OC1=CC2=C(C=C1)C3=C(CCCC3)C(=O)O2 |
| SMILES | CCC(C)C(C(=O)O)NC(=O)C(C)OC1=CC2=C(C=C1)C3=C(CCCC3)C(=O)O2 |
| Canonical SMILES | CCC(C)C(C(=O)O)NC(=O)C(C)OC1=CC2=C(C=C1)C3=C(CCCC3)C(=O)O2 |
| PubChem Compound | 16399400 |
| Last Modified | Nov 12 2021 |
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